(3S*,4R*)-4-(3-methoxyphenyl)-1-(3-pyridin-4-ylpropanoyl)pyrrolidine-3-carboxylic acid

• IUPAC Name: (3S,4R)-4-(3-methoxyphenyl)-1-(3-pyridin-4-ylpropanoyl)pyrrolidine-3-carboxylic acid
• InChI: InChI=1S/C20H22N2O4/c1-26-16-4-2-3-15(11-16)17-12-22(13-18(17)20(24)25)19(23)6-5-14-7-9-21-10-8-14/h2-4,7-11,17-18H,5-6,12-13H2,1H3,(H,24,25)/t17-,18+/m0/s1
• InChI Key: FGUSJWPULCIHEF-ZWKOTPCHSA-N
• Canonical SMILES: COC1=CC=CC(=C1)C2CN(CC2C(=O)O)C(=O)CCC3=CC=NC=C3
• Isomeric SMILES: COC1=CC=CC(=C1)[C@@H]2CN(C[C@H]2C(=O)O)C(=O)CCC3=CC=NC=C3
• Molecular Formula: C20H22N2O4
• Molecular Weight: 354.4 g/mol

Description

Synthesis Analysis

The synthesis of complex molecules like this often involves multi-step chemical reactions, including acylation, cyclization, and specific functional group transformations. For instance, the acylation of pyrrolidine derivatives represents a fundamental approach to synthesizing related compounds, where acyl groups are introduced to the pyrrolidine ring, demonstrating the versatility and reactivity of pyrrolidine-based compounds in synthetic chemistry (Jones et al., 1990). Additionally, specific synthesis pathways can involve diastereoselective routes, as seen in the synthesis of compounds with pyrrolidine structures, emphasizing the importance of stereochemistry in the synthesis of complex organic molecules (Procopiou et al., 2018).

Molecular Structure Analysis

The molecular structure of compounds like this can be elucidated using techniques such as X-ray crystallography, providing detailed insights into the arrangement of atoms within the molecule. Studies on similar compounds have shown the importance of crystal structure analysis in confirming the molecular configuration and understanding the molecular interactions at play (Al‐Refai et al., 2016).

Chemical Reactions and Properties

The chemical reactivity and properties of such compounds are influenced by their functional groups and molecular structure. For example, the presence of pyrrolidine rings and carboxylic acid groups can dictate the compound's behavior in chemical reactions, such as its reactivity towards nucleophiles or electrophiles, and its potential to form salts or esters (Kumarasinghe et al., 2009).